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Compound of Interest

Compound Name:
2-Oxocyclopentanecarbonyl

chloride

CAS No.: 22158-77-6

Cat. No.: B1390168

Get Quote

Executive Summary & Structural Context
2-Oxocyclopentanecarbonyl chloride (also known as 2-chlorocarbonylcyclopentanone) is a

highly reactive electrophilic intermediate used primarily in the synthesis of

-keto amides, esters, and heterocycles. Unlike its stable ester analogs (e.g., ethyl 2-
oxocyclopentanecarboxylate), the acid chloride is moisture-sensitive and prone to hydrolysis
and decarboxylation.

Successful NMR analysis requires strict adherence to anhydrous protocols. The spectrum is

defined by the dynamic equilibrium between keto and enol tautomers, with the keto form

typically predominating in non-polar solvents like Chloroform-

(

).
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IUPAC Name: 2-Oxocyclopentane-1-carbonyl chloride

Molecular Formula:

Key Functional Groups: Cyclic ketone, Acid chloride (Acyl chloride).

Primary Analytical Challenge: Rapid hydrolysis to 2-oxocyclopentanecarboxylic acid and

subsequent decarboxylation to cyclopentanone.

Sample Preparation & Handling
Due to the high reactivity of the acyl chloride moiety, standard "open-air" preparation will result

in spectra contaminated with hydrolysis products.

Protocol: Anhydrous NMR Sample Preparation
Solvent Selection: Use CDCl

(Chloroform-d) stored over 4Å molecular sieves. The acidity of aged CDCl

(due to DCl formation) can catalyze tautomerization or decomposition.

Recommendation: Neutralize solvent by passing through a small plug of basic alumina if

high acid sensitivity is suspected.

Vessel Preparation: Use an NMR tube oven-dried at 120°C and cooled under a stream of dry

Nitrogen or Argon.

Sample Transfer: Dissolve ~10-20 mg of the analyte in 0.6 mL of anhydrous CDCl

under an inert atmosphere. Cap immediately.

Acquisition: Run the spectrum immediately. If storage is necessary, keep at -20°C.

Structural Dynamics: Keto-Enol Tautomerism
In solution,

-keto acid derivatives exist in equilibrium. While acyclic
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-keto esters often show significant enol content stabilized by intramolecular hydrogen bonding,
five-membered cyclic systems (cyclopentanones) favor the keto form due to the ring strain
introduced by the endocyclic double bond in the enol tautomer.

Tautomeric Equilibrium Diagram

Dominant Species (>90%) Minor Species (<10%)

Keto Form
(C1=O, C2-H) Enol Form

(C1-OH, C1=C2)

 Tautomerization
(Slow in neutral CDCl3)

 Relaxation

Click to download full resolution via product page

Figure 1: The keto-enol equilibrium favors the keto tautomer in 5-membered rings to minimize

angle strain.

H NMR Spectral Analysis (500 MHz, CDCl )
The proton spectrum is characterized by the desymmetrization of the cyclopentane ring caused

by the electron-withdrawing chlorocarbonyl group.

Predicted Chemical Shifts & Multiplicities[1]
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Proton
Assignment

Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)

Structural
Insight

H-2 (Methine) 3.85 – 4.15 dd or t 1H

Diagnostic

Signal.

Deshielded

by both C=O

and -COCl.

H-5

(Methylene)
2.40 – 2.60 m 2H - to Ketone

only.

H-3

(Methylene)
2.20 – 2.40 m 2H -

to

Ketone/Acid

Chloride.

H-4

(Methylene)
1.90 – 2.15 m 2H -

Remote from

EWGs.

Enol -OH 10.0 – 12.0 br s <0.1H -

Visible only if

enol content

is significant.

Detailed Mechanistic Interpretation
The Diagnostic Methine (H-2):

In the parent cyclopentanone, the

-protons appear at 2.14 ppm.

In ethyl 2-oxocyclopentanecarboxylate, the H-2 methine shifts to ~3.15 ppm due to the

ester group.

In the acid chloride, the chlorine atom is significantly more electronegative and electron-

withdrawing (via induction) than the ethoxy group. This causes a further downfield shift of

+0.7 to +1.0 ppm, placing the signal near 4.0 ppm.
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Coupling: This proton couples with the two protons on C-3, typically resulting in a triplet or

doublet of doublets depending on the ring conformation (envelope vs. twist).

The Ring Methylenes (H-3, H-4, H-5):

The protons at C-5 are deshielded by the ketone carbonyl but lack the direct influence of

the acid chloride, appearing around 2.5 ppm.

Protons at C-3 and C-4 form a complex multiplet region from 1.9 to 2.4 ppm.

C NMR Spectral Analysis
Carbon NMR provides the most definitive confirmation of the acid chloride functionality,

distinguishing it from the hydrolyzed acid or the precursor ester.

Carbon
Assignment

Chemical Shift (

, ppm)
Signal Type Notes

C=O (Ketone) 208 – 212 Quaternary
Typical cyclic ketone

shift.

C=O (Acid Chloride) 168 – 173 Quaternary

Critical Identification

Peak. Distinct from

Ester (~169) and Acid

(~175+).

C-2 (Methine) 58 – 63 CH

Significantly

deshielded by two

carbonyls.

C-5 (Methylene) 38 – 42 CH
to Ketone.

C-3, C-4 20 – 30 CH Ring carbons.

Note on Carbonyl Shifts: The acid chloride carbonyl carbon resonates slightly upfield or in a

similar range to esters, but the lack of ethyl/methyl signals in the proton spectrum confirms the

chloride identity.
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Impurity Profiling & Troubleshooting
The most common issue is hydrolysis. The analyst must be able to distinguish the target

molecule from its degradation products.

Degradation Pathway Diagram

Target: 2-Oxocyclopentanecarbonyl Chloride
(H-2 @ ~4.0 ppm)

Impurity A: 2-Oxocyclopentanecarboxylic Acid
(Hydrolysis Product)

+ H2O (from air/solvent)

Impurity B: Cyclopentanone
(Decarboxylation Product)

- CO2 (spontaneous)

Click to download full resolution via product page

Figure 2: Primary degradation pathways leading to spectral contamination.

Diagnostic Signals of Impurities[2]
2-Oxocyclopentanecarboxylic Acid:

H-2 Shift: Moves upfield to ~3.2 – 3.5 ppm (similar to ester).

Acid Proton: Broad singlet >10 ppm (often exchanged/invisible).[1]

Cyclopentanone:

Loss of H-2: The spectrum simplifies to two multiplets (AA'BB' system) at 2.14 ppm and

1.96 ppm.
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Symmetry: Restoration of symmetry indicates total loss of the functional group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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